Cas no 2418669-82-4 (3-(Methylamino)-5-(piperazin-1-yl)benzoic acid)

• Product Name: 3-(Methylamino)-5-(piperazin-1-yl)benzoic acid
• CAS No: 2418669-82-4
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 6063269
• PubChem ID: 165845464
• Update Time: 2025-05-27

3-(Methylamino)-5-(piperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methylamino)-5-(piperazin-1-yl)benzoic acid
• 2418669-82-4
• EN300-7544228
• 3-(Methylamino)-5-(piperazin-1-yl)benzoic acid

• Inchi： 1S/C12H17N3O2/c1-13-10-6-9(12(16)17)7-11(8-10)15-4-2-14-3-5-15/h6-8,13-14H,2-5H2,1H3,(H,16,17)
• InChI Key： PSFCZPOJXOSXPL-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C=1)N1CCNCC1)NC)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 64.6Ų

Additional information on 3-(Methylamino)-5-(piperazin-1-yl)benzoic acid

Comprehensive Overview of 3-(Methylamino)-5-(piperazin-1-yl)benzoic acid (CAS No. 2418669-82-4)

3-(Methylamino)-5-(piperazin-1-yl)benzoic acid (CAS No. 2418669-82-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methylamino and piperazine functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a benzoic acid backbone with nitrogen-containing substituents, makes it a versatile building block for drug discovery and development.

The growing interest in 3-(Methylamino)-5-(piperazin-1-yl)benzoic acid is driven by its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern drug design. Researchers are particularly intrigued by its ability to modulate protein-protein interactions, a key focus area in treating diseases like cancer and neurodegenerative disorders. The compound's piperazine moiety enhances its solubility and bioavailability, addressing common challenges in drug formulation.

In the context of AI-driven drug discovery, 3-(Methylamino)-5-(piperazin-1-yl)benzoic acid has been flagged as a promising candidate for virtual screening and molecular docking studies. Its structural features align with the Lipinski's Rule of Five, making it a favorable subject for computational chemistry. Recent publications highlight its role in optimizing lead compounds for central nervous system (CNS) therapies, a rapidly expanding market due to rising global mental health concerns.

From a synthetic chemistry perspective, the preparation of CAS No. 2418669-82-4 involves multi-step organic reactions, including Buchwald-Hartwig amination and carboxylic acid protection/deprotection strategies. These methods are frequently searched by synthetic chemists seeking efficient routes to N-heterocyclic compounds. The compound's purity and stability under various pH conditions have also made it a reference standard in analytical chemistry, particularly in HPLC method development.

Environmental and regulatory aspects of 3-(Methylamino)-5-(piperazin-1-yl)benzoic acid have been scrutinized in light of the green chemistry movement. Its biodegradation profile and eco-toxicity data are increasingly requested by pharmaceutical companies aiming for sustainable manufacturing practices. This aligns with the industry's shift toward green solvents and catalytic processes, which dominate current literature searches in organic synthesis.

The compound's nomenclature often raises questions among researchers, particularly regarding the IUPAC naming conventions for polyfunctional aromatic systems. Clarifications about its relationship to simpler benzoic acid derivatives and piperazine-containing drugs are frequently sought in chemical databases. Its structural similarity to approved drugs like antihistamines and antidepressants has spurred additional pharmacological investigations.

Analytical characterization of CAS No. 2418669-82-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's identity and purity, especially when used as a pharmaceutical reference standard. The growing demand for high-quality analytical data reflects the compound's importance in quality control laboratories worldwide.

In material science applications, the hydrogen bonding capacity of 3-(Methylamino)-5-(piperazin-1-yl)benzoic acid has been explored for designing molecular crystals with specific properties. This intersects with the emerging field of crystal engineering, where researchers actively seek building blocks with predictable intermolecular interactions. The compound's thermal stability and polymorphic behavior are additional parameters of interest in preformulation studies.

Patent literature reveals increasing claims involving 2418669-82-4 as a key intermediate in protease inhibitor synthesis, particularly for viral targets. This application gained prominence during recent global health crises, accelerating searches for novel antiviral scaffolds. The compound's modular structure allows for diverse structural modifications, enabling medicinal chemists to explore structure-activity relationships (SAR) across multiple biological targets.

Supply chain considerations for 3-(Methylamino)-5-(piperazin-1-yl)benzoic acid reflect broader trends in fine chemical distribution. With pharmaceutical companies emphasizing just-in-time inventory and quality assurance, suppliers are increasingly providing comprehensive technical dossiers and GMP-compliant documentation. This shift responds to the industry's need for reliable sourcing of high-potency intermediates with complete traceability.